Cas no 2227762-74-3 (methyl 4-(1R)-3-amino-1-hydroxypropylbenzoate)

• Product Name: methyl 4-(1R)-3-amino-1-hydroxypropylbenzoate
• CAS No: 2227762-74-3
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 6212582
• PubChem ID: 165616613
• Update Time: 2025-06-12

methyl 4-(1R)-3-amino-1-hydroxypropylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(1R)-3-amino-1-hydroxypropylbenzoate
• EN300-1820923
• 2227762-74-3
• methyl 4-[(1R)-3-amino-1-hydroxypropyl]benzoate

• Inchi： 1S/C11H15NO3/c1-15-11(14)9-4-2-8(3-5-9)10(13)6-7-12/h2-5,10,13H,6-7,12H2,1H3/t10-/m1/s1
• InChI Key： LLTSRAZFAHYMBZ-SNVBAGLBSA-N
• SMILES： O[C@@H](C1C=CC(C(=O)OC)=CC=1)CCN

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 72.6Ų

Additional information on methyl 4-(1R)-3-amino-1-hydroxypropylbenzoate

Methyl 4-(1R)-3-amino-1-hydroxypropylbenzoate (CAS No. 2227762-74-3): A Comprehensive Overview

Methyl 4-(1R)-3-amino-1-hydroxypropylbenzoate, identified by its CAS number 2227762-74-3, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a complex structural framework, has garnered attention due to its potential applications in drug development and therapeutic interventions. The unique combination of functional groups in its molecular structure makes it a promising candidate for further exploration in medicinal chemistry.

The molecular structure of Methyl 4-(1R)-3-amino-1-hydroxypropylbenzoate consists of a benzoate core substituted with a (1R)-configured 3-amino-1-hydroxypropyl group. This configuration is critical for its biological activity and interactions with biological targets. The benzoate moiety is well-known for its role in various pharmaceuticals, often contributing to the compound's solubility and metabolic stability. The (1R)-3-amino-1-hydroxypropyl group introduces chiral specificity, which is essential for many biological processes and drug efficacy.

Recent research has highlighted the importance of chiral compounds in pharmaceutical development. The (1R) configuration of Methyl 4-(1R)-3-amino-1-hydroxypropylbenzoate suggests that it may exhibit enantioselective interactions with biological targets, potentially leading to higher efficacy and fewer side effects compared to racemic mixtures. This aspect has prompted scientists to investigate its potential as a lead compound in the development of new drugs.

In addition to its chiral properties, the presence of both amino and hydroxyl groups in the side chain provides multiple sites for interaction with biological molecules. These functional groups can participate in hydrogen bonding, ionic interactions, and other forms of molecular recognition, making Methyl 4-(1R)-3-amino-1-hydroxypropylbenzoate a versatile scaffold for drug design. Researchers have been exploring its potential as an intermediate in the synthesis of more complex molecules with tailored biological activities.

One of the most exciting areas of research involving Methyl 4-(1R)-3-amino-1-hydroxypropylbenzoate is its potential application in the treatment of neurological disorders. Studies have shown that compounds with similar structural features can interact with neurotransmitter receptors and enzymes, potentially modulating neural activity. The benzoate core is particularly interesting because it is found in several known neuroactive agents, suggesting that Methyl 4-(1R)-3-amino-1-hydroxypropylbenzoate may have similar effects.

The amino group in the side chain also opens up possibilities for further derivatization, allowing chemists to modify the compound's properties as needed. For instance, introducing additional functional groups or altering the length of the side chain could enhance its binding affinity or selectivity for specific biological targets. This flexibility makes Methyl 4-(1R)-3-amino-1-hydroxypropylbenzoate a valuable tool for medicinal chemists working on developing new therapeutic agents.

Another area where this compound shows promise is in anti-inflammatory applications. Inflammation is a key factor in many diseases, and targeting inflammatory pathways can lead to effective treatments. The structural features of Methyl 4-(1R)-3-amino-1-hydroxypropylbenzoate suggest that it may interact with inflammatory mediators or enzymes, potentially reducing inflammation and related symptoms. Preliminary studies have indicated that derivatives of benzoic acid can have anti-inflammatory effects, further supporting the interest in this compound.

The synthesis of Methyl 4-(1R)-3-amino-1-hydroxypropylbenzoate presents both challenges and opportunities for synthetic chemists. The need to maintain the correct stereochemistry while introducing complex functional groups requires careful planning and execution. However, advances in synthetic methodologies have made it increasingly feasible to produce such complex molecules with high purity and yield. Techniques such as asymmetric synthesis and catalytic hydrogenation are particularly useful in constructing the desired stereochemical configuration.

As research continues to uncover new applications for Methyl 4-(1R)-3-amino-1-hydroxypropylbenzoate, it is likely that this compound will play an important role in future drug development efforts. Its unique structural features and potential biological activities make it a compelling candidate for further investigation. By understanding its properties and interactions at a molecular level, scientists can harness its potential to create novel therapeutic agents that address unmet medical needs.

In conclusion, Methyl 4-(1R)-3-amino-1-hydroxypropylbenzoate (CAS No. 2227762-74-3) is a fascinating compound with significant promise in pharmaceutical chemistry. Its complex structure, chiral configuration, and multiple functional groups make it a versatile scaffold for drug design. Ongoing research into its potential applications in treating neurological disorders and reducing inflammation underscores its importance as a lead compound. As synthetic methods continue to improve, the possibility of producing more derivatives and exploring new therapeutic uses will only enhance its value in medicinal chemistry.